Cas no 7446-07-3 (Tellurium dioxide)

Tellurium dioxide (TeO₂) is a white crystalline solid with a high refractive index and excellent optical properties, making it valuable in specialized glass and ceramic applications. It is chemically stable, insoluble in water, and exhibits piezoelectric and acousto-optic characteristics, which are utilized in optical modulators and infrared devices. TeO₂ serves as a precursor in the synthesis of tellurium-based compounds and is employed in catalysts for oxidation reactions. Its high purity and consistent particle size distribution ensure reliable performance in research and industrial processes. The compound is handled with standard safety precautions due to its moderate toxicity.
Tellurium dioxide structure
Tellurium dioxide structure
Product Name:Tellurium dioxide
CAS No:7446-07-3
MF:O2Te
MW:159.598798751831
MDL:MFCD00011263
CID:47464
PubChem ID:354334236
Update Time:2025-06-07

Tellurium dioxide Chemical and Physical Properties

Names and Identifiers

    • Tellurium dioxide
    • Tellurium(IV) oxide
    • Tellurium oxide
    • TeO2 radical
    • E4-tellane
    • technetium dioxide
    • tellerium dioxide
    • Tellur(IV) iodid
    • tellurite oxide
    • tellurium iodide
    • tellurium(IV) dioxide
    • TELLURIUM(IV) IODIDE
    • Tellurous anhydride
    • tellurous dioxide
    • tetraiodo-
    • Telluria
    • Tellurium oxide (TeO2)
    • Tellurite (TeO2)
    • TeO2
    • 397E9RKE83
    • Telluride Oxide
    • oxotellane oxide
    • Tellurium(iv)oxide
    • 6-Chlorobutyric Acid
    • O2Te
    • Tellurium dioxide, >=99%
    • Tellurium dioxide, >=97.0%
    • Tellurium dioxide, optical grade
    • O2Te, ??
    • Tellurium dioxide, 99.9995%
    • NSC8956
    • LAJZODKXOMJMPK-UHFFFAOYSA-N
    • Tellurium(IV) oxide, Puratronic(R)
    • D92683
    • Tellurium(IV) oxide, 99.999% (metals basis)
    • AKOS016370677
    • 7446-07-3
    • NS00082647
    • EC 231-193-1
    • Tellurium oxide(119TeO2) (9CI)
    • DTXSID8052487
    • Tellurite (mineral)
    • 14832-87-2
    • SY048145
    • Tellurium dioxide, 99.995% trace metals basis
    • CS-0085576
    • T3254
    • FT-0695210
    • NSC-8956
    • 59863-17-1
    • MFCD00011263
    • TELLURIUM DIOXIDE [MI]
    • Q425220
    • NSC 8956
    • Silicon Carbide (SiC) Sputtering Targets
    • UNII-397E9RKE83
    • EINECS 231-193-1
    • Tellurium oxide(teo2)99.99%
    • DTXCID9031060
    • Tellurium (IV) oxide
    • MDL： MFCD00011263
    • Inchi： 1S/O2Te/c1-3-2
    • InChI Key： LAJZODKXOMJMPK-UHFFFAOYSA-N
    • SMILES： [Te](=O)=O

Computed Properties

  • Exact Mass: 161.89600
  • Monoisotopic Mass: 161.896052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 18.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: Not available
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: White tetragonal or orthorhombic crystals.
  • Density: 5.67 g/mL at 25 °C(lit.)
  • Melting Point: 733 °C (lit.)
  • Boiling Point: 1245ºC
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents.
  • PSA: 34.14000
  • LogP: -0.61840
  • Solubility: Soluble in sodium hydroxide solution and hydrochloric acid, almost insoluble in ammonia.
  • Sensitiveness: Sensitive to humidity
  • Merck: 9123
  • λmax: 360(neat)(lit.)

Tellurium dioxide Security Information

Tellurium dioxide Customs Data

  • HS CODE：28112900

Tellurium dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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 7446-07-3 ≥97%
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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Apollo Scientific
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Tellurium dioxide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7446-07-3)二氧化碲
Order Number:LE25908069
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7446-07-3)Tellurium dioxide
Order Number:sfd3886
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7446-07-3)二氧化碲
LE25908069
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:7446-07-3)Tellurium dioxide
sfd3886
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email